HA-100 dihydrochloride
HA-100 dihydrochloride
HA-100 is an isoquinoline compound with an added piperazinylsulfonyl group that acts as an inhibitor of protein kinases (PKs), including PKA, PKC, and PKG (IC50s = 8, 12, and 4 µM, respectively). It less effectively blocks the activity of myosin light chain kinase (IC50 = 240 µM).
Brand Name:
Vulcanchem
CAS No.:
210297-47-5
VCID:
VC0005280
InChI:
InChI=1S/C13H15N3O2S.2ClH/c17-19(18,16-8-6-14-7-9-16)13-3-1-2-11-10-15-5-4-12(11)13;;/h1-5,10,14H,6-9H2;2*1H
SMILES:
C1CN(CCN1)S(=O)(=O)C2=CC=CC3=C2C=CN=C3.Cl.Cl
Molecular Formula:
C13H17Cl2N3O2S
Molecular Weight:
350.3 g/mol
HA-100 dihydrochloride
CAS No.: 210297-47-5
Cat. No.: VC0005280
Molecular Formula: C13H17Cl2N3O2S
Molecular Weight: 350.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | HA-100 is an isoquinoline compound with an added piperazinylsulfonyl group that acts as an inhibitor of protein kinases (PKs), including PKA, PKC, and PKG (IC50s = 8, 12, and 4 µM, respectively). It less effectively blocks the activity of myosin light chain kinase (IC50 = 240 µM). |
|---|---|
| CAS No. | 210297-47-5 |
| Molecular Formula | C13H17Cl2N3O2S |
| Molecular Weight | 350.3 g/mol |
| IUPAC Name | 5-piperazin-1-ylsulfonylisoquinoline;dihydrochloride |
| Standard InChI | InChI=1S/C13H15N3O2S.2ClH/c17-19(18,16-8-6-14-7-9-16)13-3-1-2-11-10-15-5-4-12(11)13;;/h1-5,10,14H,6-9H2;2*1H |
| Standard InChI Key | ZKQAPKKKTQCVKG-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1)S(=O)(=O)C2=CC=CC3=C2C=CN=C3.Cl.Cl |
| Canonical SMILES | C1CN(CCN1)S(=O)(=O)C2=CC=CC3=C2C=CN=C3.Cl.Cl |
| Appearance | Assay:≥95%A crystalline solid |
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